Cas no 1934816-85-9 (1,2-thiazole-5-sulfonamide)

• Product Name: 1,2-thiazole-5-sulfonamide
• CAS No: 1934816-85-9
• MF: C₃H₄N₂O₂S₂
• MW: 164.206057548523
• CID: 5824355
• PubChem ID: 130856136
• Update Time: 2025-10-28

1,2-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolesulfonamide
• Isothiazole-5-sulfonamide
• 1,2-thiazole-5-sulfonamide
• EN300-1617458
• SCHEMBL22619029
• 1934816-85-9

• Inchi： 1S/C3H4N2O2S2/c4-9(6,7)3-1-2-5-8-3/h1-2H,(H2,4,6,7)
• InChI Key： ROTASSWQYJKPQO-UHFFFAOYSA-N
• SMILES： S1C(S(N)(=O)=O)=CC=N1

Computed Properties

• Exact Mass: 163.97141972g/mol
• Monoisotopic Mass: 163.97141972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.624±0.06 g/cm3(Predicted)
• Boiling Point: 250.1±46.0 °C(Predicted)
• pka: 9.29±0.60(Predicted)

Additional information on 1,2-thiazole-5-sulfonamide

Introduction to 1,2-Thiazole-5-Sulfonamide (CAS No. 1934816-85-9)

1,2-Thiazole-5-sulfonamide (CAS No. 1934816-85-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thiazole ring and a sulfonamide group, making it a valuable scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 1,2-thiazole-5-sulfonamide.

Chemical Structure and Properties

1,2-Thiazole-5-sulfonamide is a heterocyclic compound with the molecular formula C₄H₄N₂O₂S₂. The thiazole ring, which consists of a five-membered ring with one sulfur and one nitrogen atom, imparts unique electronic and steric properties to the molecule. The sulfonamide group (SO₂NH₂) further enhances the compound's reactivity and biological activity. The combination of these functional groups results in a molecule with high stability and solubility in various solvents, making it suitable for a wide range of chemical reactions and biological assays.

Synthesis Methods

The synthesis of 1,2-thiazole-5-sulfonamide can be achieved through several well-established methods. One common approach involves the reaction of 1,2-thiazole-5-carboxylic acid with sulfuryl chloride to form the corresponding sulfonyl chloride intermediate, followed by treatment with ammonia or an amine to generate the final sulfonamide product. Another method involves the reaction of 1,2-thiazole-5-thiol with chlorosulfonic acid to form the sulfonic acid intermediate, which is then converted to the sulfonamide by treatment with ammonia or an amine. These synthetic routes are highly efficient and can be easily scaled up for industrial production.

Biological Activities

1,2-Thiazole-5-sulfonamide has been extensively studied for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its anti-inflammatory properties. Research has shown that 1,2-thiazole-5-sulfonamide-based compounds can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,2-thiazole-5-sulfonamide has also demonstrated potent antiviral activity against various viral pathogens. Studies have shown that derivatives of this compound can inhibit viral replication by interfering with key viral enzymes or disrupting viral entry into host cells. This makes 1,2-thiazole-5-sulfonamide-based compounds attractive candidates for the development of antiviral drugs.

Clinical Applications and Recent Research Advancements

The potential clinical applications of 1,2-thiazole-5-sulfonamide-based compounds have been a focus of recent research efforts. One area of significant interest is their use in cancer therapy. Preclinical studies have shown that certain derivatives of 1,2-thiazole-5-sulfonamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings have led to several ongoing clinical trials evaluating the safety and efficacy of these compounds in treating various types of cancer.

In another recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 1,2-thiazole-5-sulfonamide-based compounds as potential treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The study found that these compounds could effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These results highlight the potential of 1,2-thiazole-5-sulfonamide-based compounds as novel therapeutic agents for neurological disorders.

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